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Compound of Interest

Compound Name: Methyl 3-oxoheptanoate

Cat. No.: B126765 Get Quote

CAS Number: 39815-78-6 Molecular Formula: C₈H₁₄O₃ Synonyms: Methyl Valerylacetate, 3-

Ketoheptanoic acid methyl ester, Methyl 3-oxoenanthate

This document provides an in-depth technical guide on Methyl 3-oxoheptanoate, tailored for

researchers, scientists, and professionals in drug development. It covers the compound's

chemical and physical properties, synthesis, applications, and known biological activities,

presenting data in a structured and accessible format.

Chemical and Physical Properties
Methyl 3-oxoheptanoate is a versatile organic compound that is a colorless to pale yellow

liquid with a characteristic fruity odor.[1] It is recognized for its utility as a key intermediate in

various synthetic processes.[2][3]

Table 1: Physicochemical Properties of Methyl 3-oxoheptanoate
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Property Value Source(s)

Molecular Weight 158.19 g/mol [4]

Density 0.990 - 0.994 g/mL at 20°C [2][5]

Boiling Point
90-91 °C at 15 hPa, 94-96 °C

at 10 mmHg
[2]

Refractive Index 1.430 [2]

Solubility
Soluble in organic solvents,

limited solubility in water
[1]

Storage Conditions
0 - 8 °C, Store in a dry, sealed

container
[2]

Table 2: Spectroscopic Data Summary

Spectrum Type Key Peaks/Shifts Source(s)

¹H-NMR (200 MHz, CDCl₃)

δ: 0.90 (t, 3H), 1.22-1.65 (m,

4H), 2.53 (t, 2H), 3.44 (s, 2H),

3.73 (s, 3H)

¹³C-NMR Predicted data available [4][5]

Infrared (IR)

Expected strong C=O

stretching bands for ester

(1735-1745 cm⁻¹) and ketone

(1715-1720 cm⁻¹)

[6]

Mass Spectrometry (MS)
Data available, often through

GC-MS
[4]

Synthesis and Experimental Protocols
While detailed, peer-reviewed, step-by-step synthesis protocols for Methyl 3-oxoheptanoate
are not readily available in the public domain, a general methodology can be outlined based on

common organic chemistry principles for the formation of β-keto esters and available brief
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descriptions. One common route is the Claisen condensation of a methyl ester and another

ester, followed by hydrolysis and decarboxylation.

A reported synthesis involves the reaction of methyl acetoacetate with an appropriate alkyl

halide. Another brief protocol describes a yield of 61% and provides ¹H-NMR data for the

resulting product.

General Experimental Protocol for Synthesis (Illustrative)

Reaction Setup: A solution of a suitable sodium alkoxide (e.g., sodium methoxide) in an

anhydrous alcohol (e.g., methanol) is prepared in a round-bottom flask equipped with a

reflux condenser and a dropping funnel, under an inert atmosphere (e.g., nitrogen).

Addition of Reactants: An appropriate ester (e.g., methyl pentanoate) is added dropwise to

the stirred alkoxide solution. This is followed by the dropwise addition of a methyl ester (e.g.,

methyl acetate).

Reaction: The reaction mixture is heated to reflux for several hours to drive the condensation

reaction to completion.

Workup: After cooling, the reaction is quenched by the addition of a dilute acid (e.g., HCl)

until the solution is acidic. The aqueous layer is then extracted multiple times with an organic

solvent (e.g., diethyl ether).

Purification: The combined organic extracts are washed with brine, dried over an anhydrous

salt (e.g., Na₂SO₄), and the solvent is removed under reduced pressure. The resulting crude

product is then purified by vacuum distillation or column chromatography to yield pure

Methyl 3-oxoheptanoate.
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General Workflow for Methyl 3-oxoheptanoate Synthesis

Reactants:
Methyl Pentanoate & Methyl Acetate

Claisen Condensation
(Sodium Methoxide, Reflux)

Acidic Workup & Extraction
(HCl, Diethyl Ether)

Purification
(Vacuum Distillation)

Methyl 3-oxoheptanoate

Click to download full resolution via product page

A generalized workflow for the synthesis of Methyl 3-oxoheptanoate.

Applications in Research and Development
Methyl 3-oxoheptanoate serves as a valuable building block in organic synthesis due to its

reactive ketone and ester functional groups.[2] Its applications span several industries:

Pharmaceutical Synthesis: It is a key intermediate in the synthesis of more complex

bioactive molecules.[2][3] It has been used as a reagent to synthesize 4-oxymethyl-1,2-

dioxanes, which have shown potent anti-malarial activity, and substituted cyclopenta-[d]-

pyrimidines, which act as anti-microtubule agents for potential cancer therapy.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b126765?utm_src=pdf-body-img
https://www.benchchem.com/product/b126765?utm_src=pdf-body
https://www.benchchem.com/product/b126765?utm_src=pdf-body
https://www.medchemexpress.com/methyl-3-oxoheptanoate.html
https://www.medchemexpress.com/methyl-3-oxoheptanoate.html
https://www.chemimpex.com/products/39055
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flavor and Fragrance Industry: The compound's fruity aroma makes it a useful flavoring

agent in food products and a fragrance component in cosmetics.[2][4]

Agrochemicals: It serves as an intermediate in the production of various agrochemicals.[2]

Polymer Chemistry: It is employed in the manufacturing of specialty polymers, where it can

enhance material properties like flexibility and durability.[3]

Biological Activity and Signaling Pathways
Methyl 3-oxoheptanoate is utilized as a biochemical reagent in life science research.[5] Some

reports suggest it possesses anti-cancer properties, with evidence of inhibiting the growth of

neuroblastoma and other cancer cells.[1]

Additionally, it has been noted to have an affinity for the atrial natriuretic peptide (ANP)

receptor.[1] The ANP signaling pathway is crucial for regulating blood pressure and volume.

ANP, a cardiac hormone, binds to its receptor, guanylyl cyclase-A (GC-A), which then produces

the second messenger cyclic guanosine monophosphate (cGMP).[7] cGMP, in turn, activates

protein kinase G (PKG), leading to various physiological effects like vasodilation and

natriuresis.[7]

While an affinity for the ANP receptor is mentioned, the precise mechanism of interaction and

its downstream consequences for Methyl 3-oxoheptanoate have not been fully elucidated in

the available literature. Further research is required to understand if this compound acts as an

agonist or antagonist and the therapeutic implications of this interaction.
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Atrial Natriuretic Peptide (ANP) Signaling Pathway
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The canonical signaling pathway of Atrial Natriuretic Peptide (ANP).

Safety and Handling
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According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Methyl 3-oxoheptanoate is classified as a substance that causes skin irritation

(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[4] Appropriate

personal protective equipment (PPE), including gloves and safety glasses, should be worn

when handling this compound. It should be used in a well-ventilated area.

This document is intended for research purposes only and provides a summary of currently

available information. Researchers should consult original research articles and safety data

sheets for more detailed and specific information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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